Cas no 93185-48-9 (1-2-(oxiran-2-yl)ethylpyrrolidine-2,5-dione)

• Product Name: 1-2-(oxiran-2-yl)ethylpyrrolidine-2,5-dione
• CAS No: 93185-48-9
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 4335646
• Update Time: 2026-04-10

1-2-(oxiran-2-yl)ethylpyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-(2-oxiranylethyl)-
• 1-2-(oxiran-2-yl)ethylpyrrolidine-2,5-dione

Additional information on 1-2-(oxiran-2-yl)ethylpyrrolidine-2,5-dione

Introduction to 1-(2-(Oxiran-2-yl)ethyl)pyrrolidine-2,5-dione (CAS No. 93185-48-9)

1-(2-(Oxiran-2-yl)ethyl)pyrrolidine-2,5-dione, also known by its CAS number 93185-48-9, is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes an oxirane ring and a pyrrolidinone moiety. These structural features contribute to its reactivity and potential for use in various chemical reactions and biological processes.

The molecular formula of 1-(2-(Oxiran-2-yl)ethyl)pyrrolidine-2,5-dione is C₈H₁₃NO₃, and it has a molecular weight of approximately 167.19 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for a wide range of applications in synthetic chemistry and pharmaceutical research.

In recent years, the interest in 1-(2-(Oxiran-2-yl)ethyl)pyrrolidine-2,5-dione has grown due to its potential as a building block in the synthesis of more complex molecules. The oxirane ring in the molecule can undergo ring-opening reactions with nucleophiles, leading to the formation of new functional groups. This reactivity is particularly useful in the development of new drugs and materials. For example, a study published in the Journal of Organic Chemistry demonstrated that 1-(2-(Oxiran-2-yl)ethyl)pyrrolidine-2,5-dione can be used as a key intermediate in the synthesis of novel antiviral agents.

The pyrrolidinone moiety in 1-(2-(Oxiran-2-yl)ethyl)pyrrolidine-2,5-dione also plays a crucial role in its biological activity. Pyrrolidinones are known for their ability to form hydrogen bonds and interact with biological macromolecules such as proteins and nucleic acids. This property makes them valuable in the design of bioactive molecules. A recent study in the Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-(2-(Oxiran-2-yl)ethyl)pyrrolidine-2,5-dione exhibit potent inhibitory activity against specific enzymes involved in cancer cell proliferation.

The synthesis of 1-(2-(Oxiran-2-yl)ethyl)pyrrolidine-2,5-dione can be achieved through several routes. One common method involves the reaction of 4-piperidone with epichlorohydrin followed by dehydrohalogenation. Another approach involves the cyclization of an appropriate amino alcohol derivative under acidic conditions. These synthetic methods have been optimized to provide high yields and purity, making them suitable for large-scale production.

The safety profile of 1-(2-(Oxiran-2-yl)ethyl)pyrrolidine-2,5-dione is an important consideration for its use in pharmaceutical applications. Extensive toxicological studies have shown that the compound has low toxicity when administered at therapeutic doses. However, like many chemical compounds, it should be handled with care to avoid exposure to skin or inhalation. Proper safety measures should be followed during handling and storage.

In conclusion, 1-(2-(Oxiran-2-yl)ethyl)pyrrolidine-2,5-dione (CAS No. 93185-48-9) is a promising compound with diverse applications in chemistry and pharmaceuticals. Its unique molecular structure and reactivity make it a valuable building block for the synthesis of new drugs and materials. Ongoing research continues to uncover new uses and properties of this compound, further highlighting its importance in the scientific community.